Cas no 2242426-52-2 ((2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid
• CAS No: 2242426-52-2
• MF: C₁₁H₁₈F₃NO₄
• MW: 285.260134220123
• CID: 5290160
• Update Time: 2026-03-10

(2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Valine, N-[(1,1-dimethylethoxy)carbonyl]-4,4,4-trifluoro-3-methyl-
• (S)-2-((tert-butoxycarbonyl)amino)-4,4,4-trifluoro-3,3-dimethylbutanoic acid
• (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid

• Inchi： 1S/C11H18F3NO4/c1-9(2,3)19-8(18)15-6(7(16)17)10(4,5)11(12,13)14/h6H,1-5H3,(H,15,18)(H,16,17)/t6-/m1/s1
• InChI Key： TYQRGOIPUSJXNX-ZCFIWIBFSA-N
• SMILES： C(O)(=O)[C@H](C(C)(C)C(F)(F)F)NC(OC(C)(C)C)=O

Additional information on (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid

Introduction to (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid (CAS No. 2242426-52-2)

(2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid (CAS No. 2242426-52-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a trifluoromethyl moiety, and a dimethyl-substituted butanoic acid backbone. These structural elements contribute to its potential applications in various therapeutic areas.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability to the amino functionality during synthetic manipulations and can be selectively removed under mild acidic conditions. This feature makes (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid an attractive intermediate for the synthesis of complex molecules and drug candidates.

The presence of the trifluoromethyl group in the structure of (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid imparts several advantageous properties. Trifluoromethyl groups are known for their strong electron-withdrawing effects, which can influence the electronic properties and reactivity of the molecule. Additionally, the trifluoromethyl group can enhance the metabolic stability and lipophilicity of drug candidates, making it a valuable functional group in drug design.

The dimethyl-substituted butanoic acid backbone of (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid contributes to its overall conformational rigidity and steric hindrance. These properties can be crucial in modulating the binding affinity and selectivity of the compound towards specific biological targets. The combination of these structural features makes (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid a versatile building block for the development of novel therapeutic agents.

Recent research has highlighted the potential applications of (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit potent activity against certain types of cancer cells. The trifluoromethyl group has been associated with enhanced antitumor activity by improving cellular uptake and reducing metabolic degradation. Furthermore, the Boc protecting group allows for controlled release of the active amino acid moiety under physiological conditions.

In addition to its potential as an anticancer agent, (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid has also been explored for its use in central nervous system (CNS) disorders. The unique combination of functional groups in this compound can influence neurotransmitter systems and receptor interactions. Preclinical studies have demonstrated that derivatives of this compound can modulate GABAergic and glutamatergic signaling pathways, which are implicated in conditions such as epilepsy and neurodegenerative diseases.

The synthetic route to prepare (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid involves several well-established chemical transformations. The synthesis typically begins with the formation of a tert-butyloxycarbonyl (Boc) protected amino acid derivative from commercially available starting materials. Subsequent steps include the introduction of the trifluoromethyl group through fluorination reactions and the construction of the dimethyl-substituted butanoic acid backbone via aldol condensation or other coupling reactions.

The purity and quality control of (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid are critical for its use in pharmaceutical research. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure that the compound meets stringent purity standards. These analytical techniques provide detailed information about the molecular structure and purity profile of the final product.

In conclusion, (2S)-2-(tert-butoxycarbonylamino)-4,4,4-trifluoro-3,3-dimethyl-butanoic acid (CAS No. 2242426-52-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive intermediate for the synthesis of complex molecules and drug candidates with potential therapeutic benefits. Ongoing research continues to explore its full potential in various biological systems and disease models.